Cas no 116774-46-0 ((2S)-N-benzylpyrrolidine-2-carboxamide)

• Product Name: (2S)-N-benzylpyrrolidine-2-carboxamide
• CAS No: 116774-46-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD09725379
• CID: 1206301
• PubChem ID: 11790329
• Update Time: 2025-06-08

(2S)-N-benzylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2S)-
• (2S)-N-benzylpyrrolidine-2-carboxamide
• proline benzylamide
• 116774-46-0
• (S)-N-Benzylpyrrolidine-2-carboxamide
• WOXWRWOEURENTO-NSHDSACASA-N
• G50830
• EN300-3106175
• (S)-N-Benzylpyrrolidine-2-carboxyamide
• SCHEMBL1789145

• MDL： MFCD09725379
• Inchi： 1S/C12H16N2O/c15-12(11-7-4-8-13-11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2,(H,14,15)/t11-/m0/s1
• InChI Key： WOXWRWOEURENTO-NSHDSACASA-N
• SMILES： O=C([C@@H]1CCCN1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Additional information on (2S)-N-benzylpyrrolidine-2-carboxamide

Chemical Profile of (2S)-N-benzylpyrrolidine-2-carboxamide (CAS No. 116774-46-0)

(2S)-N-benzylpyrrolidine-2-carboxamide, with the CAS number 116774-46-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The stereochemistry of this molecule, specifically the (2S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structure of (2S)-N-benzylpyrrolidine-2-carboxamide consists of a pyrrolidine ring substituted with a benzyl group at the nitrogen position and a carboxamide moiety at the second carbon atom. This specific arrangement contributes to its unique chemical and biological characteristics. The benzyl group enhances lipophilicity, facilitating better membrane penetration, while the carboxamide group introduces polarity and potential hydrogen bonding capabilities, which are essential for binding to biological receptors.

In recent years, there has been growing interest in pyrrolidine derivatives as scaffolds for drug discovery. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The (2S) configuration of (2S)-N-benzylpyrrolidine-2-carboxamide has been particularly studied for its role in modulating enzyme activity and receptor binding. This stereochemical specificity is critical in pharmaceutical development, as it can significantly influence the efficacy and selectivity of a drug candidate.

One of the most compelling areas of research involving (2S)-N-benzylpyrrolidine-2-carboxamide is its potential application in treating neurological disorders. The pyrrolidine core is known to interact with various neurotransmitter systems, making it a promising candidate for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. Recent studies have shown that derivatives of this compound can modulate the activity of enzymes like acetylcholinesterase and monoamine oxidase, which are implicated in these neurological conditions.

The benzyl group in (2S)-N-benzylpyrrolidine-2-carboxamide also contributes to its potential therapeutic applications by enhancing solubility and bioavailability. This is particularly important for oral formulations, where poor solubility can limit drug absorption and efficacy. Additionally, the carboxamide moiety can form hydrogen bonds with polar residues in biological targets, improving binding affinity and stability.

Another area of interest is the use of (2S)-N-benzylpyrrolidine-2-carboxamide in oncology research. Pyrrolidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies have indicated that compounds structurally related to this molecule can induce apoptosis in cancer cells while minimizing toxicity to healthy cells. This makes it an attractive candidate for further development into anticancer therapies.

The synthesis of (2S)-N-benzylpyrrolidine-2-carboxamide is another critical aspect that has been extensively studied. The stereochemistry at the chiral center must be precisely controlled to ensure the desired biological activity. Asymmetric synthesis methods, such as chiral resolution or enzymatic catalysis, are commonly employed to achieve high enantiomeric purity. These methods not only improve the yield but also enhance the overall quality of the final product.

In conclusion, (2S)-N-benzylpyrrolidine-2-carboxamide (CAS No. 116774-46-0) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure and stereochemistry make it an excellent candidate for further research in treating neurological disorders, oncology, and other therapeutic areas. Continued investigation into this compound will likely lead to new insights into its mechanisms of action and potential clinical uses.